Cas no 1780931-87-4 (1-(5-Bromo-1-methyl-1H-imidazol-2-yl)ethanone)

• Product Name: 1-(5-Bromo-1-methyl-1H-imidazol-2-yl)ethanone
• CAS No: 1780931-87-4
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 4704935
• Update Time: 2023-08-15

1-(5-Bromo-1-methyl-1H-imidazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-1-methyl-1H-imidazol-2-yl)ethanone
• 1-(5-bromo-1-methylimidazol-2-yl)ethanone

• Inchi： 1S/C6H7BrN2O/c1-4(10)6-8-3-5(7)9(6)2/h3H,1-2H3
• InChI Key： JXHDBNFBIDDYJQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=O)N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Topological Polar Surface Area: 34.9